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Compound of Interest

Compound Name: Trichlorophloroglucinol

Cat. No.: B15096556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is limited specific safety and toxicological data available for

Trichlorophloroglucinol. The following guidelines are based on the known hazards of the

parent compound, phloroglucinol, and general knowledge of chlorinated phenolic compounds.

It is imperative to handle Trichlorophloroglucinol with a high degree of caution and to

conduct a thorough risk assessment before use. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Introduction
Trichlorophloroglucinol (2,4,6-trichlorobenzene-1,3,5-triol) is a chlorinated derivative of

phloroglucinol.[1] While specific applications in drug development are not extensively

documented in publicly available literature, its structural similarity to phloroglucinol suggests

potential use as an intermediate in organic synthesis or as a subject of investigation for

biological activity. The introduction of chlorine atoms to the aromatic ring is likely to alter its

chemical reactivity, stability, and toxicological profile compared to the parent compound.

Therefore, stringent safety protocols are essential when handling this substance.
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While a specific GHS classification for Trichlorophloroglucinol is not readily available, based

on the data for phloroglucinol and related chlorinated phenols, it should be treated as a

hazardous substance.[2][3][4]

Anticipated Hazards:

Skin Irritation: Likely to cause skin irritation upon contact.[2][3][4]

Serious Eye Irritation: Likely to cause serious eye irritation or damage.[2][3][4]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

Potential for Systemic Toxicity: Chlorinated phenols can be toxic if absorbed through the

skin, inhaled, or ingested.

Environmental Hazard: Chlorinated organic compounds can be persistent in the environment

and harmful to aquatic life.

Quantitative Data Summary
The following table summarizes key quantitative data. Note that much of this data is for the

parent compound, Phloroglucinol, and should be used as a conservative reference for

Trichlorophloroglucinol.
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Property
Value
(Trichlorophloroglu
cinol)

Value
(Phloroglucinol)

Reference

Molecular Formula C6H3Cl3O3 C6H6O3 [1]

Molecular Weight 229.4 g/mol 126.11 g/mol [1]

Appearance -
White to off-white

crystalline powder

Melting Point - 215-220 °C

Boiling Point - Decomposes [2]

Solubility -

Soluble in water,

ethanol, and diethyl

ether

Oral LD50 (Rat) No data available 4000 mg/kg [2]

Storage Temperature
Room Temperature

(assumed)
Room Temperature

Incompatibilities
Strong oxidizing

agents, bases

Strong oxidizing

agents, acid halides,

strong alkali

[2]

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be performed for every procedure involving

Trichlorophloroglucinol. The following PPE is the minimum required:

Eye and Face Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Consult the glove

manufacturer's compatibility chart.
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Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

procedures with a higher risk of exposure, a chemically resistant apron or coveralls should

be worn.

Respiratory Protection: A NIOSH-approved respirator with an organic vapor/acid gas

cartridge and a particulate filter is recommended, especially when handling the powder

outside of a certified chemical fume hood.

Workflow for Donning and Doffing PPE

Donning PPE Doffing PPE

Lab Coat Respirator Goggles & Face Shield Gloves Ready Gloves Goggles & Face Shield Lab Coat Respirator EndStart Decontaminate

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) donning and doffing sequence.

Handling Protocol
Engineering Controls: All work with solid Trichlorophloroglucinol and its solutions must be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Dispensing:

When weighing the solid, use a balance inside the fume hood or in a ventilated balance

enclosure.

Use anti-static tools and equipment to prevent dust dispersal.

Avoid creating dust. If dust is generated, gently clean the area with a damp paper towel,

which should then be disposed of as hazardous waste.

Solution Preparation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b15096556?utm_src=pdf-body-img
https://www.benchchem.com/product/b15096556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15096556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the solid Trichlorophloroglucinol to the solvent slowly to avoid splashing.

If the dissolution is exothermic, use an ice bath for cooling.

General Hygiene:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing immediately and wash it before reuse.

Safe Handling Workflow for Trichlorophloroglucinol
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Preparation
(Gather PPE & Materials)

Work in Chemical Fume Hood

Weigh Solid
(Use anti-static tools)

Prepare Solution
(Add solid to solvent slowly)

Perform Experiment

Decontaminate Work Area

Dispose of Waste Properly

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safely handling Trichlorophloroglucinol.

Storage Protocol
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Container: Store in a tightly sealed, properly labeled container. The label should include the

chemical name, date received, and any hazard warnings.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents and bases.

Segregation: Store separately from flammable materials and food items.

Inventory: Maintain an accurate inventory of the chemical.

Spill and Emergency Procedures
Small Spills (Solid):

Evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g.,

vermiculite or sand).

Carefully scoop the material into a labeled, sealable container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, and dispose of the cleaning materials as

hazardous waste.

Large Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's EHS department immediately.

Do not attempt to clean up a large spill without proper training and equipment.

Fire:

Use a dry chemical, carbon dioxide, or foam extinguisher.

If the fire is large or cannot be easily extinguished, evacuate the area and call the fire

department.
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First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Emergency Response Logic for
Trichlorophloroglucinol Exposure
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action critical_action Exposure Event
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Inhalation?
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Flush eyes with water for 15 min.
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Ingestion?
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Move to fresh air.

Yes

Seek Immediate Medical Attention

Yes

Rinse mouth, give water.
Do NOT induce vomiting.
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Caption: Decision-making flow for first aid response to exposure.

Waste Disposal
Waste Collection: All waste contaminated with Trichlorophloroglucinol, including unused

product, contaminated PPE, and spill cleanup materials, must be collected in a properly

labeled, sealed container for hazardous waste.[5]
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Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name and associated hazards.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal by your institution's EHS department or a licensed

hazardous waste disposal company. Do not dispose of Trichlorophloroglucinol down the

drain or in the regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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